Cas no 2380891-74-5 (tert-butyl (3R,4S)-3-(3,3-dimethylbut-1-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4S)-3-(3,3-dimethylbut-1-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2380891-74-5
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 6441478
• PubChem ID: 126847465
• Update Time: 2025-06-28

tert-butyl (3R,4S)-3-(3,3-dimethylbut-1-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4S)-3-(3,3-dimethylbut-1-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate
• AKOS040801346
• F1912-1651
• 2380891-74-5

• Inchi： 1S/C15H25NO3/c1-14(2,3)8-7-11-9-16(10-12(11)17)13(18)19-15(4,5)6/h11-12,17H,9-10H2,1-6H3/t11-,12-/m1/s1
• InChI Key： JPWDFZNKBXZTGE-VXGBXAGGSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C#CC(C)(C)C

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (3R,4S)-3-(3,3-dimethylbut-1-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate

Advanced Synthesis and Biological Applications of tert-butyl (3R,4S)-3-(3,3-dimethylbut-1-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2380891-74-5)

tert-butyl (3R,4S)-3-(3,3-dimethylbut-1-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate, with the CAS number 2380891-74-5, represents a novel class of chiral pyrrolidine derivatives that have garnered significant attention in recent years. This compound, characterized by its unique 3R,4S stereochemistry and the presence of a 3,3-dimethylbut-1-yn-1-yl substituent, has demonstrated promising potential in the development of bioactive molecules for therapeutic applications. The synthesis of this compound involves a multi-step process that incorporates advanced organic methodologies, including stereoselective catalysis and functional group manipulation, to achieve the desired stereochemical configuration.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the structural advantages of this compound in modulating cellular signaling pathways. The 4-hydroxypyrrolidine-1-carboxylate moiety is particularly noteworthy for its ability to interact with specific protein targets, such as G-protein coupled receptors (GPCRs), which are implicated in various physiological processes. The tert-butyl group, acting as a steric shield, enhances the compound's metabolic stability while maintaining its biological activity. This dual functionality makes the compound a valuable scaffold for drug design, especially in the context of neurodegenerative diseases and inflammatory conditions.

One of the most significant advancements in the field is the application of this compound in the development of novel anti-inflammatory agents. A 2024 study in ACS Chemical Biology demonstrated that the 3,3-dimethylbut-1-yn-1-yl substituent contributes to the compound's ability to inhibit the NF-κB signaling pathway, a key mediator of inflammation. The stereochemistry of the molecule, particularly the 3R,4S configuration, plays a critical role in its binding affinity to target proteins, as evidenced by molecular docking simulations. These findings underscore the importance of stereochemical control in the design of effective therapeutics.

Another area of interest is the use of this compound in the synthesis of advanced materials. The 4-hydroxypyrrolidine-1-carboxylate group can participate in polymerization reactions to form biodegradable polymers with tunable properties. A 2023 paper in Macromolecules reported the successful incorporation of this compound into polymeric scaffolds for tissue engineering applications. The tert-butyl substituent provides additional stability during the polymerization process, ensuring the integrity of the final material. This application highlights the versatility of the compound beyond its pharmaceutical potential.

From a synthetic perspective, the preparation of this compound involves a series of well-defined steps. The initial step typically involves the formation of the 3,3-dimethylbut-1-yn-1-yl group through alkyne functionalization, followed by the introduction of the 4-hydroxypyrrolidine-1-carboxylate moiety via a coupling reaction. The stereochemical configuration is achieved through the use of chiral catalysts, such as BINOL-derived phosphoric acids, which enable the selective formation of the 3R,4S diastereomer. The tert-butyl group is introduced in a final step to enhance the compound's solubility and stability in aqueous environments.

Recent computational studies have further elucidated the molecular interactions of this compound with biological targets. A 2024 article in Journal of Computational Chemistry utilized molecular dynamics simulations to analyze the binding behavior of the compound to a target protein. The results indicated that the 4-hydroxypyrrolidine-1-carboxylate group forms hydrogen bonds with key residues in the protein's active site, while the 3,3-dimethylbut-1-yn-1-yl substituent engages in hydrophobic interactions. These interactions are critical for the compound's efficacy and selectivity, making it a promising candidate for further optimization.

In addition to its therapeutic applications, the compound has shown potential in the field of catalysis. The tert-butyl group can act as a directing group in asymmetric catalytic reactions, facilitating the formation of complex molecular architectures. A 2023 study in Organic Letters demonstrated the use of this compound as a chiral auxiliary in the synthesis of optically active pharmaceutical intermediates. The 3R,4S configuration of the compound was found to significantly influence the stereochemical outcome of the reaction, highlighting its utility in asymmetric synthesis.

Despite its promising potential, the development of this compound into viable therapeutics requires further research. Challenges such as optimizing its pharmacokinetic properties and minimizing potential side effects must be addressed. Additionally, the scalability of the synthetic process for industrial production is an important consideration. Ongoing studies are focused on refining the synthesis route to improve yield and reduce costs, which are critical factors for the commercialization of new drugs.

In conclusion, tert-butyl (3R,4S)-3-(3,3-dimethylbut-1-yn-1-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2380891-74-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for the development of new therapeutics. Continued research into its synthesis, biological mechanisms, and potential applications will be essential in realizing its full potential in the treatment of various diseases.